4-(3-chlorophenyl)-N-[2-(difluoromethoxy)phenyl]piperazine-1-carbothioamide

• IUPAC Name: 4-(3-chlorophenyl)-N-[2-(difluoromethoxy)phenyl]piperazine-1-carbothioamide
• InChI: InChI=1S/C18H18ClF2N3OS/c19-13-4-3-5-14(12-13)23-8-10-24(11-9-23)18(26)22-15-6-1-2-7-16(15)25-17(20)21/h1-7,12,17H,8-11H2,(H,22,26)
• InChI Key: VEEPRNOJHOYVFJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=CC=C2)Cl)C(=S)NC3=CC=CC=C3OC(F)F
• Molecular Formula: C18H18ClF2N3OS
• Molecular Weight: 397.9 g/mol

Description

4-(3-chlorophenyl)-N-[2-(difluoromethoxy)phenyl]piperazine-1-carbothioamide, also known as ML352, is a chemical compound that has been synthesized for potential use in scientific research.

Scientific Research Applications

Antitumor Activity

• A study by Yurttaş et al. (2014) synthesized a series of 1,2,4-triazine derivatives with a piperazine amide moiety, showing promising antiproliferative agents against breast cancer cells, suggesting potential antitumor applications (Yurttaş, Demirayak, Ilgın, & Atlı, 2014).

Antimicrobial and Antiviral Activities

• Reddy et al. (2013) reported the synthesis of new urea and thiourea derivatives of piperazine with notable antiviral and antimicrobial activities (Reddy, Rasheed, Subba Rao, Adam, Venkata Rami Reddy, & Raju, 2013).

Cardiotonic Agents

• Nate et al. (1987) explored the structure-activity relationships of piperazine-thiazolidine derivatives, identifying compounds with potent positive inotropic activity, indicating potential as cardiotonic agents (Nate, Watanabe, Matsuki, Inoue, Ohtsuka, Sekine, Oda, Honma, Ishida, & Kanno, 1987).

Hypoglycemic Activities

• Al-Abdullah et al. (2015) synthesized N-(1-Adamantyl)carbothioamide derivatives, including piperazine compounds, and evaluated their hypoglycemic activities, showing significant reduction in serum glucose levels in diabetic rats (Al-Abdullah, Al-Tuwaijri, Hassan, Al-Alshaikh, Habib, & El-Emam, 2015).

Allosteric Enhancers of A1 Adenosine Receptor

• Romagnoli et al. (2008) synthesized a series of thiophene derivatives as allosteric enhancers of the A1 adenosine receptor, suggesting potential in modulating adenosine receptor activity (Romagnoli, Baraldi, Carrión, Lopez Cara, Cruz-López, Iaconinoto, Preti, Shryock, Moorman, Vincenzi, Varani, & Borea, 2008).

Serotonin-Selective Reuptake Inhibitors

• Dorsey et al. (2004) prepared piperazine derivatives as selective serotonin reuptake inhibitors (SSRIs) with the potential for an improved adverse reaction profile compared to typical SSRIs (Dorsey, Miranda, Cozzi, & Pinney, 2004).

Antimycobacterial Agents

• Čurillová et al. (2021) synthesized piperazine-based conjugates with potent antimycobacterial activity, indicating potential use in treating Mycobacterium tuberculosis infections (Čurillová, Pecháčová, Padrtová, Pecher, Mascaretti, Jampílek, Pašková, Bilka, Kováč, & Malík, 2021).

Anticonvulsant and Antimicrobial Activities

• Aytemir et al. (2004) synthesized 4H-pyran-4-one derivatives with anticonvulsant and antimicrobial activities, including piperazine compounds, highlighting their potential in neurological and infectious disease applications (Aytemir, Çalış, & Özalp, 2004).